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Compound of Interest

Compound Name: 1,3,6-Trichloroisoquinoline

Cat. No.: B1394205 Get Quote

An In-depth Technical Guide to 1,3,6-Trichloroisoquinoline: Synthesis, Properties, and

Applications in Drug Discovery

Abstract
This technical guide provides a comprehensive overview of 1,3,6-trichloroisoquinoline, a

halogenated heterocyclic compound of significant interest to researchers in medicinal chemistry

and drug development. While publicly available data on this specific molecule is limited, this

document consolidates known information and presents a scientifically grounded framework for

its synthesis, characterization, and potential applications. By analyzing the chemistry of related

isoquinoline derivatives, this guide offers field-proven insights into plausible synthetic routes,

key chemical reactions, and strategies for leveraging this scaffold in the development of novel

therapeutic agents. All protocols are designed to be self-validating, emphasizing the causality

behind experimental choices to empower researchers in their work.

Introduction to 1,3,6-Trichloroisoquinoline
The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural

backbone of numerous natural products and synthetic compounds with a broad spectrum of

pharmacological activities, including anticancer, anesthetic, and antihypertensive effects[1][2]

[3]. The introduction of halogen substituents, such as chlorine, can significantly modulate a

molecule's physicochemical properties and biological activity, often enhancing membrane

permeability, metabolic stability, and binding affinity to protein targets.
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1,3,6-Trichloroisoquinoline (CAS No: 1053658-49-3) is a poly-substituted isoquinoline that

serves as a versatile chemical intermediate. The strategic placement of three chlorine atoms

offers multiple reactive sites for further functionalization, making it an attractive starting material

for the generation of diverse molecular libraries aimed at discovering new bioactive

compounds. This guide will detail its known properties, propose a robust synthetic pathway,

explore its chemical reactivity, and discuss its potential as a foundational building block in drug

discovery programs.

Physicochemical and Safety Profile
Accurate characterization is the cornerstone of any chemical research. The known properties of

1,3,6-trichloroisoquinoline are summarized below, providing essential data for its handling,

characterization, and use in synthetic applications.

Core Properties
The fundamental physicochemical data for 1,3,6-trichloroisoquinoline are presented in Table

1. This information is critical for reaction planning, purification, and analytical characterization.
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Property Value Source(s)

CAS Number 1053658-49-3 [4][5][6]

Molecular Formula C₉H₄Cl₃N [4][6]

Molecular Weight 232.49 g/mol [4][6]

Physical Form Solid [4][6]

Melting Point 125-129 °C [4]

Boiling Point Data not publicly available

Solubility

Expected to be soluble in

common organic solvents

(e.g., Dichloromethane,

Chloroform, Ethyl Acetate).

Insoluble in water.

Inferred from structure

Purity Typically available at ≥97% [4][6]

InChI Key
IQEHNPFLYOSKCB-

UHFFFAOYSA-N
[4]

Safety and Handling
1,3,6-Trichloroisoquinoline is classified as a hazardous substance and must be handled with

appropriate precautions in a well-ventilated chemical fume hood.

GHS Pictograms:

alt text

(Acute Toxicity)

alt text

(Corrosion)

Signal Word:Danger[4]
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Hazard Statements:[4]

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

H413: May cause long lasting harmful effects to aquatic life.

Precautionary Measures:[4]

Wear protective gloves, clothing, eye protection, and face protection.

Avoid breathing dust.

Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this product.

If swallowed, immediately call a POISON CENTER or doctor.

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Proposed Synthesis Pathway
While a specific, published synthesis for 1,3,6-trichloroisoquinoline is not readily available, a

plausible and robust multi-step pathway can be constructed based on well-established

transformations in isoquinoline chemistry, such as the Bischler-Napieralski reaction followed by

chlorination steps[7][8]. The proposed workflow starts from a commercially available substituted

phenethylamine.
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4-Chloro-phenethylamine

N-(4-Chlorophenethyl)acetamide

Acylation
(Acetic Anhydride)

6-Chloro-1-methyl-3,4-dihydroisoquinoline

Bischler-Napieralski Cyclization
(POCl₃, Heat)

6-Chloro-1-methylisoquinoline

Aromatization
(Pd/C, Heat)

6-Chloroisoquinoline-1(2H)-one

Oxidation

1,3,6-Trichloroisoquinoline

Chlorination
(POCl₃, Heat)
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Nucleophilic Aromatic Substitution (SNAr)

1,3,6-Trichloroisoquinoline

1-Amino-3,6-dichloroisoquinoline

R-NH₂

(e.g., Buchwald-Hartwig)

1-Methoxy-3,6-dichloroisoquinoline

NaOCH₃

1-Thiophenoxy-3,6-dichloroisoquinoline

Ph-SH, Base

1,3,6-Trichloroisoquinoline
(Starting Scaffold)

Library Synthesis via SNAr
(Amines, Alcohols, Thiols)

High-Throughput Screening
(e.g., Kinase Panel, Antiproliferative Assays)

Hit Identification

Lead Optimization
(SAR Studies)

Preclinical Candidate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1394205?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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